(6-(2-Hydroxypropan-2-yl)pyridin-3-yl)boronic acid

• IUPAC Name: [6-(2-hydroxypropan-2-yl)pyridin-3-yl]boronic acid
• InChI: InChI=1S/C8H12BNO3/c1-8(2,11)7-4-3-6(5-10-7)9(12)13/h3-5,11-13H,1-2H3
• InChI Key: HQNCOBIVRYULKH-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CN=C(C=C1)C(C)(C)O)(O)O
• Molecular Formula: C8H12BNO3
• DSSTOX Substance ID: DTXSID10717197
• Molecular Weight: 181.00 g/mol
• CAS RN: 1088496-42-7

Description

“(6-(2-Hydroxypropan-2-yl)pyridin-3-yl)boronic acid” is a type of organoboron compound. It is not intended for human or veterinary use, but for research purposes. The molecular formula is C8H12BNO3 and the molecular weight is 181 g/mol.

Synthesis Analysis

The synthesis of pyridinylboronic acids, such as “(6-(2-Hydroxypropan-2-yl)pyridin-3-yl)boronic acid”, can be achieved through various methods. One of the most promising methods is the iridium- or rhodium-catalyzed borylation of pyridine or substituted pyridines via C-H activation. This method is generally applied to the synthesis of pyridinylboronic acid pinacol esters.

Molecular Structure Analysis

The molecular structure of “(6-(2-Hydroxypropan-2-yl)pyridin-3-yl)boronic acid” consists of a pyridine ring with a boronic acid group and a hydroxypropan-2-yl group attached to it.

Chemical Reactions Analysis

Pyridinylboronic acids, such as “(6-(2-Hydroxypropan-2-yl)pyridin-3-yl)boronic acid”, can participate in various chemical reactions. For instance, they can be used in phosphine-free Suzuki-Miyaura cross-coupling reactions.

Scientific Research Applications

Drug Development

.

Chemical Synthesis

.

Catalysis

.

Mechanism of Action

Target of Action

The primary target of the compound (6-(2-Hydroxypropan-2-yl)pyridin-3-yl)boronic acid is the palladium catalyst used in Suzuki-Miyaura cross-coupling reactions . This reaction is a type of palladium-catalyzed carbon-carbon bond-forming process .

Mode of Action

The (6-(2-Hydroxypropan-2-yl)pyridin-3-yl)boronic acid interacts with its targets through a process called transmetalation . In this process, the boronic acid, which is formally a nucleophilic organic group, is transferred from boron to palladium . This is part of the Suzuki-Miyaura coupling reaction, which also involves an oxidative addition step where palladium is oxidized to form a new Pd-C bond .

Biochemical Pathways

The (6-(2-Hydroxypropan-2-yl)pyridin-3-yl)boronic acid is involved in the Suzuki-Miyaura cross-coupling reaction pathway . This pathway is widely applied in organic synthesis, and its success is attributed to the mild and functional group tolerant reaction conditions, and the relatively stable, readily prepared, and environmentally benign nature of the organoboron reagents .

Pharmacokinetics

It is known that the compound is relatively stable and readily prepared , suggesting that it may have favorable absorption, distribution, metabolism, and excretion (ADME) properties.

Result of Action

The result of the action of (6-(2-Hydroxypropan-2-yl)pyridin-3-yl)boronic acid is the formation of new carbon-carbon bonds through the Suzuki-Miyaura cross-coupling reaction . This reaction is widely used in organic synthesis, including the preparation of therapeutic enzymatic and kinase inhibitors and receptor antagonists .

Action Environment

The action of (6-(2-Hydroxypropan-2-yl)pyridin-3-yl)boronic acid is influenced by the reaction conditions. The Suzuki-Miyaura cross-coupling reaction, in which this compound is used, is known for its tolerance to a variety of functional groups and its mild reaction conditions . Therefore, the efficacy and stability of the compound can be influenced by factors such as temperature, solvent, and the presence of other functional groups .

Synthesis routes and methods

Procedure details

A mixture of 2-(5-bromopyridin-2-yl)propan-2-ol (70 mg, 0.3 mmol), 4,4,5,5,4′,4′,5′,5′-octamethyl-[2,2′]bi[[1,3,2]dioxaborolanyl] (90.0 mg, 0.36 mmol), [1,1′-bis(diphenylphosphino)ferrocene]dichloropalladium(II), complex with dichloromethane (1:1) (10 mg, 0.01 mmol), and potassium acetate (100 mg, 1 mmol) in 1,4-dioxane (5 mL) was heated at 120° C. overnight. The reaction was complete by LC/MS, was concentrated in vacuo to give crude [6-(1-hydroxy-1-methylethyl)pyridin-3-yl]boronic acid. LCMS calculated for C8H13BNO3 (M+H)+: m/z=182.1; found: 182.1.